Cas no 935285-66-8 (2-Bromo-3,4-difluoroanisole)

• Product Name: 2-Bromo-3,4-difluoroanisole
• CAS No: 935285-66-8
• MF: C₇H₅BrF₂O
• MW: 223.014808416367
• MDL: MFCD09261345
• CID: 802348
• PubChem ID: 25067361
• Update Time: 2025-05-20

2-Bromo-3,4-difluoroanisole Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3,4-difluoro-1-methoxybenzene
• 3-bromo-1,2-difluoro-4-methoxybenzene
• Benzene,2-bromo-3,4-difluoro-1-methoxy-
• 2-Bromo-3,4-difluoroanisole
• AKOS015835199
• MFCD09261345
• 2-Bromo-3,4-difluoro-1-methoxy-benzene
• A844625
• 935285-66-8
• SCHEMBL4300328
• DTXSID00648643
• AS-37136
• CS-0005854
• CSPMXYABVLJGJX-UHFFFAOYSA-N
• 2-aminocyclopent-1-enecarboxylic?acid
• 3-bromo-1,2-difluoro-4-methoxy-benzene;2-BROMO-3,4-DIFLUOROANISOLE
• 2-Bromo-3,4-difluoro-1-methoxybenzene;
• 3-bromo-1,2-difluoro-4-methoxy-benzene

• MDL： MFCD09261345
• Inchi： 1S/C7H5BrF2O/c1-11-5-3-2-4(9)7(10)6(5)8/h2-3H,1H3
• InChI Key： CSPMXYABVLJGJX-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1OC)F)F

Computed Properties

• Exact Mass: 221.94900
• Monoisotopic Mass: 221.949
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2A^2
• XLogP3: 2.8

Experimental Properties

• Density: 1.615
• Boiling Point: 202°C at 760 mmHg
• Flash Point: 90.3°C
• Refractive Index: 1.5
• PSA: 9.23000
• LogP: 2.73590

2-Bromo-3,4-difluoroanisole Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P264;P270;P301+P312;P330
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-Bromo-3,4-difluoroanisole

2-Bromo-3,4-difluoroanisole (CAS No. 935285-66-8): A Comprehensive Overview

2-Bromo-3,4-difluoroanisole (CAS No. 935285-66-8) is a versatile compound with significant applications in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a bromine atom and two fluorine atoms attached to an anisole ring. The combination of these functional groups imparts specific chemical properties that make 2-Bromo-3,4-difluoroanisole a valuable intermediate in various synthetic pathways.

The molecular formula of 2-Bromo-3,4-difluoroanisole is C₈H₅BrF₂O, and its molecular weight is approximately 217.03 g/mol. The compound is a colorless to pale yellow liquid at room temperature and exhibits a characteristic aromatic odor. Its physical and chemical properties, such as solubility in organic solvents and reactivity with various reagents, make it suitable for use in a wide range of chemical reactions.

In the realm of organic synthesis, 2-Bromo-3,4-difluoroanisole serves as a key building block for the synthesis of complex molecules. The presence of the bromine atom allows for efficient coupling reactions, such as Suzuki-Miyaura cross-coupling and Stille coupling, which are widely used in the synthesis of pharmaceuticals and advanced materials. The fluorine atoms provide additional versatility by influencing the electronic properties of the resulting compounds, making them suitable for applications in medicinal chemistry and materials science.

Recent research has highlighted the potential of 2-Bromo-3,4-difluoroanisole in the development of novel drugs. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that derivatives of 2-Bromo-3,4-difluoroanisole exhibit potent antitumor activity against various cancer cell lines. The unique electronic properties of the fluorine atoms were found to enhance the binding affinity of these derivatives to specific protein targets, thereby improving their therapeutic efficacy.

In addition to its applications in pharmaceutical research, 2-Bromo-3,4-difluoroanisole has shown promise in the field of materials science. A study published in Advanced Materials (2020) reported the use of 2-Bromo-3,4-difluoroanisole-based polymers in the development of high-performance organic semiconductors. The incorporation of fluorine atoms into the polymer backbone was found to improve charge transport properties and enhance device performance.

The synthesis of 2-Bromo-3,4-difluoroanisole can be achieved through several routes. One common method involves the bromination and fluorination of anisole using appropriate reagents under controlled conditions. The choice of reagents and reaction conditions can significantly influence the yield and purity of the final product. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods for producing 2-Bromo-3,4-difluoroanisole, which are gaining increasing attention in both academic and industrial settings.

The safety profile of 2-Bromo-3,4-difluoroanisole is an important consideration for its handling and use. While it is generally considered safe when handled properly, appropriate personal protective equipment (PPE) should be used to minimize exposure risks. It is important to follow standard laboratory safety protocols and guidelines to ensure safe handling and storage.

In conclusion, 2-Bromo-3,4-difluoroanisole (CAS No. 935285-66-8) is a versatile compound with significant potential in various scientific fields. Its unique molecular structure and chemical properties make it a valuable intermediate in organic synthesis, pharmaceutical research, and materials science. Ongoing research continues to uncover new applications and improve synthetic methods for this compound, further solidifying its importance in modern chemistry.